1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea

• Molecular Formula: C17H19FN2O2S
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 1-(3,5-dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea
• InChI: InChI=1S/C17H19FN2O2S/c1-21-15-9-14(10-16(11-15)22-2)20-17(23)19-8-7-12-3-5-13(18)6-4-12/h3-6,9-11H,7-8H2,1-2H3,(H2,19,20,23)
• InChI Key: BHWOKYGIZKCKPI-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)NC(=S)NCCC2=CC=C(C=C2)F)OC

Description

1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea, also known as DFU, is a chemical compound that has been extensively researched for its potential therapeutic applications. DFU belongs to the class of thioureas, which are known for their diverse pharmacological activities.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea is not fully understood. However, it has been suggested that 1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea exerts its pharmacological effects through the modulation of various signaling pathways, including the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway. 1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has also been shown to inhibit the activity of various enzymes, including COX-2 and iNOS.
Biochemical and Physiological Effects
1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell proliferation. 1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has also been shown to enhance insulin sensitivity and improve glucose metabolism. In addition, 1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has been shown to have neuroprotective effects, including the ability to reduce oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has several advantages for lab experiments. It exhibits high stability and solubility, which makes it easy to handle and use in various experimental setups. 1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea also exhibits low toxicity, which makes it safe for use in animal studies. However, 1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has some limitations, including its low bioavailability and poor pharmacokinetic properties, which may limit its therapeutic potential.

Future Directions

1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has shown promising results in various preclinical studies. However, further research is needed to fully understand its mechanism of action and to evaluate its therapeutic potential in humans. Future studies should focus on optimizing the pharmacokinetic properties of 1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea and evaluating its efficacy in clinical trials. In addition, 1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea should be investigated for its potential use in combination therapy with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea involves the reaction of 3,5-dimethoxyaniline with 4-fluoroacetophenone, followed by the reaction of the resulting product with thiourea. The final product is obtained after purification through recrystallization. The synthesis of 1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has been optimized to obtain high yields and purity.

Scientific Research Applications

1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. 1-(3,5-Dimethoxyphenyl)-3-[2-(4-fluorophenyl)ethyl]thiourea has been investigated for its role in the treatment of various diseases, including diabetes, Alzheimer's disease, and cancer.